Cas no 1716-06-9 (Coenzyme A, S-(9Z)-9-octadecenoate)

• Product Name: Coenzyme A, S-(9Z)-9-octadecenoate
• CAS No: 1716-06-9
• Molecular Formula: C₃₉H₆₈N₇O₁₇P₃S
• Molecular Weight: 1031.98
• CID: 145520
• PubChem ID: 5497111

Coenzyme A, S-(9Z)-9-octadecenoate Properties

Names and Identifiers

• Coenzyme A,S-(9Z)-9-octadecenoate
• OLEOYL COENZYME A POTASSIUM SALT
• (9Z)-octadec-9-enoyl-CoA
• < U-14C> -Oleyl-CoA
• cis-9-Octadecenoyl-CoA
• Oleoyl-coenzyme A
• Oleyl coenzyme A
• 油酰基辅酶A
• S-octadec-9c-enoyl-coenzyme-A
• S-oleoyl-CoA
• S-oleoylcoenzyme A
• Oleoyl-CoA
• Einecs 216-998-8
• OLEOYL COENZYME A
• CIS-9-OCTADECENOYL COENZYME A
• Coenzyme A (Z)-S-9-octadecenoate
• Oleoyl coenzyme A dipotassium salt
• coenzyme A oleoyl derivative, dihydrate
• CIS-9-OCTADECENOYL COENZYME A POTASSIUM SALT
• cis-9-Octadecenoyl-CoA
• Oleyl-CoA
• Oleyl coenzyme A
• Oleoyl-CoA
• Oleoyl coenzyme A
• Coenzyme A oleate
• Coenzyme A cis-9-octadecenoate
• 9-Octadecenoyl-coenzyme A
• 9-Octadecenoyl-CoA
• Coenzyme A, S-oleate (7CI,8CI)
• Coenzyme A, S-9-octadecenoate, (Z)-
• Coenzyme A, S-(9Z)-9-octadecenoate
• cis-9-octadecenoyl-coenzyme A
• cis-Delta(9)-octadecenoyl-CoA
• S-[(9Z)-octadec-9-enoyl]-coenzyme A
• Coenzyme A cis-9-octadecenoate
• UNII-SPV646A327
• BDBM27948
• (9Z)-Octadecenoyl-CoA
• S-{(3r,5r,9r)-1-[(2r,3s,4r,5r)-5-(6-Amino-9h-Purin-9-Yl)-4-Hydroxy-3-(Phosphonooxy)tetrahydrofuran-2-Yl]-3,5,9-Trihydroxy-8,8-Dimethyl-3,5-Dioxido-10,14-Dioxo-2,4,6-Trioxa-11,15-Diaza-3lambda~5~,5lambda~5~-Diphosphaheptadecan-17-Yl} (9z)-Octadec-9-Enethioate (Non-Preferred Name)
• Coenzyme A, S-(9Z)-9-octadecenoate (9CI)
• o-beta-D-ribofuranosyl]-
• Coenzyme A, S-oleate
• 18:1, oleoyl-CoA 9-[5-O-[hydroxy[[hydroxy[[(3R)-3-hydroxy-2,2-dimethyl-4-oxo-4-[[3-oxo-3-[[2-[[(9Z)-1-oxo-9-octadecenyl]thio]ethyl]amino]propyl]amino]butyl]oxy]phosphinyl]oxy]phosphinyl]-3-O-phosphon
• 3'-phosphoadenosine 5'-{3-[(3R)-3-hydroxy-2,2-dimethyl-4-({3-[(2-{[(9Z)-octadec-9-enoyl]sulfanyl}ethyl)amino]-3-oxopropyl}amino)-4-oxobutyl] dihydrogen diphosphate}
• SPV646A327
• LMFA07050356
• C39H68N7O17P3S
• C00510
• Oleoyl CoA
• [14C] oleoyl coenzyme A
• Coenzyme A oleate
• coenzyme A, oleoyl-
• 9-Octadecenoyl-coenzyme A
• D05HXE
• {[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-2-({[hydroxy({hydroxy[(3R)-3-hydroxy-2,2-dimethyl-3-{[2-({2-[(9Z)-octadec-9-enoylsulfanyl]ethyl}carbamoyl)ethyl]carbamoyl}propoxy]phosphoryl}oxy)phosphoryl]oxy}methyl)oxolan-3-yl]oxy}phosphonic acid
• 3VV
• cis-Delta(9)-octadecenoyl-coenzyme A
• 1716-06-9
• S-[(9Z)-octadec-9-enoyl]-CoA
• CHEBI:15534
• [14C]Oleyl-CoA
• DTXSID601318533
• 9-Octadecenoyl-CoA
• Coenzyme A, S-oleate (7CI,8CI)
• Octadecenoyl-CoA (n-C18:1CoA)
• Oleoyl coenzyme A lithium salt
• J-012171
• Q27088172
• C39-H68-N7-O17-P3-S
• GTPL2386
• S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] (Z)-octadec-9-enethioate
• [14C]oleoyl-CoA
• (9Z)-octadec-9-enoyl-coenzyme A
• Oleyl-CoA
• CS-0032765
• HY-109591
• cis-9-octadecenoyl-coenzyme A(4-)
• cis-9-octadecenoyl-CoA(4-)
• (9Z)-octadec-9-enoyl-CoA(4-)
• oleoyl-coenzyme A(4-)
• 4-(((((((2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)oxolan-2-yl)methoxy)(hydroxy)phosphoryl)oxy)(hydroxy)phosphoryl)oxy)-2-hydroxy-3,3-dimethyl-N-(2-((2-((9Z)-octadec-9-enoylsulphanyl)ethyl)-C-hydroxycarbonimidoyl)ethyl)butanimidate
• 4-(((((((2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)oxolan-2-yl)methoxy)(hydroxy)phosphoryl)oxy)(hydroxy)phosphoryl)oxy)-2-hydroxy-3,3-dimethyl-N-(2-((2-((9Z)-octadec-9-enoylsulfanyl)ethyl)-C-hydroxycarbonimidoyl)ethyl)butanimidate
• 4-({[({[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)oxolan-2-yl]methoxy}(hydroxy)phosphoryl)oxy](hydroxy)phosphoryl}oxy)-2-hydroxy-3,3-dimethyl-N-[2-({2-[(9Z)-octadec-9-enoylsulphanyl]ethyl}-C-hydroxycarbonimidoyl)ethyl]butanimidic acid
• 4-({[({[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)oxolan-2-yl]methoxy}(hydroxy)phosphoryl)oxy](hydroxy)phosphoryl}oxy)-2-hydroxy-3,3-dimethyl-N-[2-({2-[(9Z)-octadec-9-enoylsulfanyl]ethyl}-C-hydroxycarbonimidoyl)ethyl]butanimidate
• 4-({[({[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)oxolan-2-yl]methoxy}(hydroxy)phosphoryl)oxy](hydroxy)phosphoryl}oxy)-2-hydroxy-3,3-dimethyl-N-[2-({2-[(9Z)-octadec-9-enoylsulphanyl]ethyl}-C-hydroxycarbonimidoyl)ethyl]butanimidate
• S-(2-(3-(((2R)-4-((((2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl)methoxy-hydroxyphosphoryl)oxy-hydroxyphosphoryl)oxy-2-hydroxy-3,3-dimethylbutanoyl)amino)propanoylamino)ethyl) (Z)-octadec-9-enethioate
• 3'-phosphoadenosine 5'-(3-((3R)-3-hydroxy-2,2-dimethyl-4-((3-((2-(((9Z)-octadec-9-enoyl)sulfanyl)ethyl)amino)-3-oxopropyl)amino)-4-oxobutyl) dihydrogen diphosphate)
• oleyl-coenzyme A
• 18:1 cis-9
• 9H-purin-6-amine,
• cis-octadec-9-enoyl-CoA
• S-((9Z)-octadec-9-enoyl)-CoA
• S-((9Z)-octadec-9-enoyl)-coenzyme A
• 4-(((((((2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)oxolan-2-yl)methoxy)(hydroxy)phosphoryl)oxy)(hydroxy)phosphoryl)oxy)-2-hydroxy-3,3-dimethyl-N-(2-((2-((9Z)-octadec-9-enoylsulphanyl)ethyl)-C-hydroxycarbonimidoyl)ethyl)butanimidic acid

• InChIKey： XDUHQPOXLUAVEE-BPMMELMSSA-N
• Inchi： InChI=1S/C39H68N7O17P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-30(48)67-23-22-41-29(47)20-21-42-37(51)34(50)39(2,3)25-60-66(57,58)63-65(55,56)59-24-28-33(62-64(52,53)54)32(49)38(61-28)46-27-45-31-35(40)43-26-44-36(31)46/h11-12,26-28,32-34,38,49-50H,4-10,13-25H2,1-3H3,(H,41,47)(H,42,51)(H,55,56)(H,57,58)(H2,40,43,44)(H2,52,53,54)/b12-11-/t28-,32-,33-,34+,38-/m1/s1
• SMILES： CCCCCCCC/C=C\CCCCCCCC(SCCNC(CCNC([C@@H](C(COP(OP(OC[C@H]1O[C@@H](N2C=NC3C(=NC=NC2=3)N)[C@H](O)[C@@H]1OP(=O)(O)O)(O)=O)(O)=O)(C)C)O)=O)=O)=O

Computed Properties

• Exact Mass: 1031.36094
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 22
• Rotatable Bond Count: 35
• Monoisotopic Mass: 1031.36052589g/mol
• Heavy Atom Count: 67
• Complexity: 1700
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 389Ų

Experimental Properties

• PSA: 363.63